N-(2-chlorobenzyl)-3-(4-methoxyphenyl)isoxazole-5-carboxamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-3-(4-methoxyphenyl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C18H15ClN2O3/c1-23-14-8-6-12(7-9-14)16-10-17(24-21-16)18(22)20-11-13-4-2-3-5-15(13)19/h2-10H,11H2,1H3,(H,20,22)
• InChI Key: GXECBATXKUJOTO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=C2)C(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol

Description

N-(2-chlorobenzyl)-3-(4-methoxyphenyl)isoxazole-5-carboxamide, also known as ABT-639, is a novel and potent inhibitor of T-type calcium channels. It has been extensively studied for its potential use in treating various diseases, including epilepsy, neuropathic pain, and cardiovascular disorders.

Mechanism of Action

N-(2-chlorobenzyl)-3-(4-methoxyphenyl)isoxazole-5-carboxamide selectively inhibits T-type calcium channels, which are involved in the regulation of neuronal excitability. By blocking these channels, N-(2-chlorobenzyl)-3-(4-methoxyphenyl)isoxazole-5-carboxamide reduces the influx of calcium ions into neurons, which leads to a decrease in neuronal excitability. This mechanism of action is thought to underlie the antiepileptic and analgesic effects of N-(2-chlorobenzyl)-3-(4-methoxyphenyl)isoxazole-5-carboxamide.
Biochemical and Physiological Effects:
N-(2-chlorobenzyl)-3-(4-methoxyphenyl)isoxazole-5-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the frequency and duration of epileptic seizures in animal models. It has also been shown to reduce pain in animal models of neuropathic pain. In addition, N-(2-chlorobenzyl)-3-(4-methoxyphenyl)isoxazole-5-carboxamide has been shown to reduce blood pressure and heart rate in hypertensive rats.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorobenzyl)-3-(4-methoxyphenyl)isoxazole-5-carboxamide in lab experiments is its high potency and selectivity for T-type calcium channels. This makes it a useful tool for studying the role of these channels in various physiological and pathological processes. However, one limitation of using N-(2-chlorobenzyl)-3-(4-methoxyphenyl)isoxazole-5-carboxamide is its relatively short half-life in vivo, which may limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on N-(2-chlorobenzyl)-3-(4-methoxyphenyl)isoxazole-5-carboxamide. One area of interest is its potential use in treating epilepsy and neuropathic pain in humans. Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-chlorobenzyl)-3-(4-methoxyphenyl)isoxazole-5-carboxamide in these indications. Another area of interest is the role of T-type calcium channels in cardiovascular disease, and the potential use of N-(2-chlorobenzyl)-3-(4-methoxyphenyl)isoxazole-5-carboxamide in treating these disorders. Finally, further research is needed to fully understand the mechanism of action of N-(2-chlorobenzyl)-3-(4-methoxyphenyl)isoxazole-5-carboxamide and its potential use in other disease indications.

Scientific Research Applications

N-(2-chlorobenzyl)-3-(4-methoxyphenyl)isoxazole-5-carboxamide has been extensively studied for its potential use in treating various diseases. It has been shown to have antiepileptic, analgesic, and antiarrhythmic effects in animal models. In addition, it has been shown to have a beneficial effect on blood pressure and heart rate in hypertensive rats. N-(2-chlorobenzyl)-3-(4-methoxyphenyl)isoxazole-5-carboxamide has also been studied for its potential use in treating neuropathic pain, where it has been shown to have a greater efficacy than currently available drugs.